Cas no 1805089-46-6 (3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)

3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatility in pharmaceutical and agrochemical applications. Its structure features reactive amino and bromo groups, enabling further functionalization, while the difluoromethyl and trifluoromethyl moieties enhance lipophilicity and metabolic stability. The electron-withdrawing properties of the fluorine substituents influence reactivity, making it a valuable intermediate in cross-coupling reactions and heterocyclic synthesis. This compound’s stability under various conditions and compatibility with diverse synthetic pathways make it a preferred choice for developing bioactive molecules. Its precise structural attributes contribute to its utility in medicinal chemistry and material science research.

3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine structure

1805089-46-6 structure

Product Name:3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

CAS No:1805089-46-6

MF:C₇H₄BrF₅N₂

MW:291.0160779953

CID:4853454

Update Time:2025-06-12

3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C7H4BrF5N2/c8-2-1-3(14)5(7(11,12)13)15-4(2)6(9)10/h1,6H,14H2
- InChI Key： WGIOXTMSACFWOW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C(F)(F)F)=NC=1C(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 222
XLogP3: 2.4
Topological Polar Surface Area: 38.9

3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029069627-1g	3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine	1805089-46-6	97%	1g	$1,519.80	2022-04-01

3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805089-46-6)

3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805089-46-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and multiple halogen substituents, exhibits remarkable potential for applications in drug discovery and crop protection. Its molecular structure, featuring amino, bromo, difluoromethyl, and trifluoromethyl groups, makes it a versatile intermediate for synthesizing advanced bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting kinases and GPCRs, which are pivotal in treating cancer and neurological disorders. Additionally, its agrochemical applications are being explored for developing next-generation pesticides with improved environmental safety profiles.

The synthesis of 3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine involves sophisticated organic chemistry techniques, including cross-coupling reactions and halogenation. Its CAS No. 1805089-46-6 serves as a unique identifier in chemical databases, facilitating streamlined patent searches and regulatory compliance. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalytic methods to minimize waste generation.

From a market perspective, 3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine aligns with trends favoring sustainable chemicals and precision agriculture. Its potential to address resistance issues in pest management and drug development makes it a focal point for R&D investments. As the scientific community continues to unravel its structure-activity relationships, this compound is poised to play a transformative role in life sciences and material innovation.

For researchers seeking high-purity 3-Amino-5-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine, rigorous analytical validation using HPLC and NMR is recommended to ensure batch consistency. Collaborative studies between academia and industry are expected to accelerate its adoption in commercial formulations, further solidifying its position as a key intermediate in modern chemistry.